(Z)-methyl 4-(3-hydroxy-4-((2-morpholinoethyl)amino)-4-oxobut-2-enoyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate

• IUPAC Name: methyl 4-[(Z)-1-hydroxy-4-(2-morpholin-4-ylethylamino)-3,4-dioxobut-1-enyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C18H25N3O6/c1-11-15(12(2)20-16(11)18(25)26-3)13(22)10-14(23)17(24)19-4-5-21-6-8-27-9-7-21/h10,20,22H,4-9H2,1-3H3,(H,19,24)/b13-10-
• InChI Key: PYDIRNSUWDFPPZ-RAXLEYEMSA-N
• Canonical SMILES: CC1=C(NC(=C1C(=CC(=O)C(=O)NCCN2CCOCC2)O)C)C(=O)OC
• Isomeric SMILES: CC1=C(NC(=C1/C(=C/C(=O)C(=O)NCCN2CCOCC2)/O)C)C(=O)OC
• Molecular Formula: C18H25N3O6
• Molecular Weight: 379.4 g/mol

Description

(Z)-methyl 4-(3-hydroxy-4-((2-morpholinoethyl)amino)-4-oxobut-2-enoyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate is a useful research compound. Its molecular formula is C18H25N3O6 and its molecular weight is 379.413. The purity is usually 95%.
BenchChem offers high-quality (Z)-methyl 4-(3-hydroxy-4-((2-morpholinoethyl)amino)-4-oxobut-2-enoyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-methyl 4-(3-hydroxy-4-((2-morpholinoethyl)amino)-4-oxobut-2-enoyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Modification and Therapeutic Applications

• Biopolymer Modification : Chemical modification of xylan, a type of biopolymer, into biopolymer ethers and esters showcases the potential of chemical synthesis in creating specific properties through functional group adjustments. This process involves the reaction of biopolymers with various agents to enhance their properties, applicable in drug delivery systems (Petzold-Welcke et al., 2014).

• Supramolecular Chemistry : The development of supramolecular capsules from calixpyrrole scaffolds indicates the importance of chemical synthesis in creating complex structures for potential use in molecular recognition and sensing technologies. This involves the self-assembly of designed chemical units into larger, functional structures (Ballester, 2011).

• Nanotechnology Applications : The synthesis and application of reactive carbonyl species (RCS) in nanotechnology and therapeutic management demonstrate the role of chemical synthesis in addressing chronic diseases. RCS are critical in the development of nanocarriers and nanoparticles for drug delivery, highlighting the intersection of chemistry and biomedicine (Fuloria et al., 2020).

• Pharmacokinetic Enhancements : Studies on the stereochemistry of pharmaceutical compounds, such as phenylpiracetam, indicate that chemical synthesis can be used to enhance pharmacological profiles. By modifying the stereochemistry, researchers can improve the effectiveness and reduce the side effects of drugs (Veinberg et al., 2015).

• Environmental and Food Safety : The analysis of carcinogen metabolites in food and biological matrices underscores the importance of chemical synthesis and modification in public health. By understanding the metabolic pathways and interactions of chemicals in the body, researchers can develop safer food products and environmental policies (Teunissen et al., 2010).